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Abstract
L-Galactose, an enantiomer of the more common D-galactose, plays a specialized yet crucial

role in distinct biological pathways across different kingdoms of life. While not a central player

in mammalian energy metabolism, its significance is pronounced in the plant kingdom as a key

intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) via the Smirnoff-Wheeler

pathway. Furthermore, a novel catabolic pathway for L-galactose has been identified in the

human gut bacterium Bacteroides vulgatus, highlighting its relevance in the context of the gut

microbiome. This technical guide provides an in-depth exploration of the biological significance

of L-galactose, detailing the enzymatic pathways, presenting quantitative data, and outlining

experimental protocols relevant to its study.

L-Galactose in Plant Ascorbate (Vitamin C)
Biosynthesis: The Smirnoff-Wheeler Pathway
The primary and most well-characterized role of L-galactose is as a precursor in the main

pathway for L-ascorbic acid synthesis in plants, known as the Smirnoff-Wheeler pathway.[1][2]

This pathway is critical for plant development, stress response, and antioxidant defense.
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The Smirnoff-Wheeler pathway converts D-mannose-1-phosphate to L-ascorbic acid through a

series of enzymatic steps. L-Galactose is a key intermediate in this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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